![molecular formula C17H20N2O5S B300968 1,3-diethyl-5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione](/img/structure/B300968.png)
1,3-diethyl-5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,3-diethyl-5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, also known as DHP, is a pyrimidine derivative that has gained attention in the scientific community due to its potential use as a therapeutic agent. DHP has been studied for its various biochemical and physiological effects, as well as its mechanism of action. In
Mechanism of Action
The mechanism of action of 1,3-diethyl-5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair. This compound has also been shown to inhibit the activity of protein kinase C, which is involved in various signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis and inhibit the growth of cancer cells. This compound has also been shown to have neuroprotective effects, as it has been shown to protect neurons from oxidative stress and apoptosis. Additionally, this compound has been shown to have anti-inflammatory effects, as it has been shown to inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using 1,3-diethyl-5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in lab experiments is its potential therapeutic applications. This compound has been shown to have potential as a cancer treatment and for neurodegenerative diseases. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using this compound in lab experiments is its lack of specificity. This compound has been shown to inhibit various enzymes and signaling pathways, which can make it difficult to determine its specific mechanism of action.
Future Directions
There are several future directions for research on 1,3-diethyl-5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. One direction is to further investigate its potential therapeutic applications, particularly in cancer treatment and neurodegenerative diseases. Additionally, future research could focus on determining the specific mechanism of action of this compound and identifying its molecular targets. Finally, future research could explore the potential of this compound as a drug delivery system, as it has been shown to have low toxicity and high solubility.
Synthesis Methods
The synthesis of 1,3-diethyl-5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione involves the reaction of ethyl acetoacetate with 4-hydroxy-3,5-dimethoxybenzaldehyde in the presence of ammonium acetate and acetic acid. This reaction yields 1,3-diethyl-5-(4-hydroxy-3,5-dimethoxyphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, which is then oxidized to this compound using hydrogen peroxide and sodium hydroxide.
Scientific Research Applications
1,3-diethyl-5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been studied for its potential use in various therapeutic applications, including cancer treatment and neurodegenerative diseases. In cancer treatment, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. This compound has also been studied for its potential use in treating Alzheimer's disease, Parkinson's disease, and Huntington's disease, as it has been shown to have neuroprotective effects.
properties
Molecular Formula |
C17H20N2O5S |
---|---|
Molecular Weight |
364.4 g/mol |
IUPAC Name |
1,3-diethyl-5-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione |
InChI |
InChI=1S/C17H20N2O5S/c1-5-18-15(21)11(16(22)19(6-2)17(18)25)7-10-8-12(23-3)14(20)13(9-10)24-4/h7-9,20H,5-6H2,1-4H3 |
InChI Key |
FWRWLDYRGHRXOT-UHFFFAOYSA-N |
SMILES |
CCN1C(=O)C(=CC2=CC(=C(C(=C2)OC)O)OC)C(=O)N(C1=S)CC |
Canonical SMILES |
CCN1C(=O)C(=CC2=CC(=C(C(=C2)OC)O)OC)C(=O)N(C1=S)CC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.